Cas no 82998-18-3 (1H-Imidazole-1-carboxylic acid 1-methylethyl ester)

1H-Imidazole-1-carboxylic acid 1-methylethyl ester structure
82998-18-3 structure
Product Name:1H-Imidazole-1-carboxylic acid 1-methylethyl ester
CAS No:82998-18-3
MF:C7H10N2O2
MW:154.166501522064
CID:1118420
PubChem ID:329765932
Update Time:2025-04-20

1H-Imidazole-1-carboxylic acid 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carboxylic acid 1-methylethyl ester
    • isopropyl 1H-imidazole-1-carboxylate
    • Heller-Sarpong reagent
    • IPImC
    • Imidazole-1-carboxylic acid isopropyl ester
    • Isopropyl imidazolecarbamate
    • 82998-18-3
    • SCHEMBL2451086
    • propan-2-yl imidazole-1-carboxylate
    • Isopropyl 1H-imidazole-1-carboxylate #
    • Isopropyl 1H-imidazole-1-carboxylate, 95%
    • MFCD21336269
    • 1H-Imidazolecarboxylic acid-, (1-methylethyl) ester
    • F71522
    • CHEMBL3594495
    • ISOPROPYL IMIDAZOLE-1-CARBOXYLATE
    • DB-334330
    • MDL： MFCD21336269
    • Inchi： 1S/C7H10N2O2/c1-6(2)11-7(10)9-4-3-8-5-9/h3-6H,1-2H3
    • InChI Key： UAILNBAKJABHNQ-UHFFFAOYSA-N
    • SMILES： O(C(N1C=NC=C1)=O)C(C)C

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.098 g/mL at 25 °C
  • Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
  • Refractive Index: n20/D 1.467

1H-Imidazole-1-carboxylic acid 1-methylethyl ester Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

1H-Imidazole-1-carboxylic acid 1-methylethyl ester Pricemore >>

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1H-Imidazole-1-carboxylic acid 1-methylethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82998-18-3)1H-Imidazole-1-carboxylic acid 1-methylethyl ester
Order Number:A1221770
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:53
Price ($):171
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:82998-18-3)1H-Imidazole-1-carboxylic acid 1-methylethyl ester
A1221770
Purity:99%
Quantity:25g
Price ($):171
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